Cas no 2137825-72-8 (3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2137825-72-8
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5260433
• Update Time: 2025-05-20

3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid

• Inchi： 1S/C15H17NO4/c17-12(18)15-7-14(8-15,9-15)10-16-13(19)20-6-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,16,19)(H,17,18)
• InChI Key： FSVSEIYSAGSQQM-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(CNC(OCC3=CC=CC=C3)=O)(C1)C2

Additional information on 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid

3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2137825-72-8): An Overview

3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2137825-72-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic compounds, specifically the bicyclo[1.1.1]pentane framework, which has been extensively studied for its applications in drug discovery and development.

The bicyclo[1.1.1]pentane core is known for its rigidity and ability to mimic the conformational properties of more flexible molecules, making it an attractive scaffold for the design of bioactive compounds. The presence of the (benzyloxy)carbonyl group and the amino functionality in the structure of 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid adds further complexity and potential for modulating biological interactions.

Recent studies have highlighted the importance of this compound in various therapeutic areas, including but not limited to, central nervous system (CNS) disorders, cardiovascular diseases, and cancer. The unique combination of structural elements in 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid allows it to interact with specific protein targets, thereby modulating their activity and function.

In the context of CNS disorders, this compound has shown promising results in preclinical studies for its ability to cross the blood-brain barrier (BBB). The BBB is a significant challenge in the development of CNS-targeted drugs, as it restricts the entry of many therapeutic agents into the brain. The rigid structure of 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid may facilitate its passage through the BBB, making it a valuable candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

In cardiovascular research, 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been investigated for its potential to modulate ion channels and receptors involved in cardiac function. Preclinical studies have demonstrated that this compound can selectively target specific ion channels, which may lead to new therapeutic strategies for managing arrhythmias and other cardiovascular conditions.

The anticancer properties of 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid have also been explored in recent research. Studies have shown that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The unique structural features of this compound may provide a basis for developing more potent and selective anticancer agents with fewer side effects compared to existing therapies.

The synthesis of 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid involves several steps, including the formation of the bicyclic core and subsequent functionalization with the desired substituents. Advanced synthetic methods, such as transition-metal-catalyzed reactions and organocatalysis, have been employed to achieve high yields and purity levels of this compound.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the pharmacokinetic properties of 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid. Prodrugs are biologically inactive derivatives that are converted into their active forms within the body through metabolic processes or enzymatic cleavage. This approach can enhance solubility, stability, and bioavailability while reducing toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid in human subjects. Early results from phase I trials have shown promising outcomes, with good tolerability and pharmacokinetic profiles observed in healthy volunteers and patients with specific conditions.

In conclusion, 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2137825-72-8) represents a promising candidate in the development of novel therapeutics for a range of diseases due to its unique structural features and biological activities. Ongoing research continues to uncover new applications and optimize its properties for clinical use.